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Compound of Interest

Compound Name: Benzyl 4-Hydroxybenzoate

Cat. No.: B030018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular weight and

mass spectrometric profile of Benzyl 4-Hydroxybenzoate. This document will detail its key

quantitative data, provide an experimental protocol for its analysis, and illustrate its

fragmentation pathway.

Quantitative Data Summary
The following table summarizes the key molecular and mass spectrometric data for Benzyl 4-
Hydroxybenzoate.

Parameter Value Source

Chemical Formula C₁₄H₁₂O₃ -

Molecular Weight ( g/mol ) 228.24 [1][2][3]

Monoisotopic Mass (Da) 228.0786 -

Major Fragment Ions (m/z) 228 (M⁺), 121, 108, 91, 77, 65 [4]

Base Peak (m/z) 121 [4]
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Electron Ionization (EI) mass spectrometry of Benzyl 4-Hydroxybenzoate reveals a distinct

fragmentation pattern that is characteristic of its structure. The molecular ion (M⁺) is observed

at m/z 228. The base peak at m/z 121 corresponds to the formation of the stable 4-

hydroxybenzoyl cation. Another significant fragment is observed at m/z 91, which is

characteristic of the benzyl cation.

The fragmentation process can be rationalized as follows:

Molecular Ion Formation: The initial step is the removal of an electron from the Benzyl 4-
Hydroxybenzoate molecule to form the molecular ion (M⁺) at m/z 228.

Formation of the 4-Hydroxybenzoyl Cation (m/z 121): The primary fragmentation pathway

involves the cleavage of the benzylic ester bond, leading to the formation of the highly stable

4-hydroxybenzoyl cation. This fragment is the most abundant, and therefore the base peak in

the spectrum.

Formation of the Benzyl Cation (m/z 91): Concurrently, the cleavage of the ester bond can

also result in the formation of the benzyl cation. This tropylium ion is also a stable

carbocation and gives rise to a prominent peak at m/z 91.

Further Fragmentation: The benzyl cation (m/z 91) can further lose acetylene (C₂H₂) to form

the phenyl cation at m/z 65. The 4-hydroxybenzoyl cation (m/z 121) can undergo

decarbonylation (loss of CO) to produce a fragment at m/z 93, which can then lose a

hydrogen radical to form a phenoxy radical cation at m/z 92.

Experimental Protocol: Acquiring an Electron
Ionization (EI) Mass Spectrum
This section details the methodology for acquiring a typical EI mass spectrum of Benzyl 4-
Hydroxybenzoate.

1. Sample Preparation:

Dissolve a small amount (approximately 1 mg) of Benzyl 4-Hydroxybenzoate in a suitable

volatile solvent such as methanol or dichloromethane (1 mL).
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Ensure the sample is fully dissolved to prevent any solid particles from entering the mass

spectrometer.

2. Instrumentation:

A gas chromatograph-mass spectrometer (GC-MS) system is typically used for the analysis

of semi-volatile compounds like Benzyl 4-Hydroxybenzoate.

Gas Chromatograph (GC) Conditions:

Injection Mode: Splitless or split injection.

Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: Increase to 280 °C at a rate of 15 °C/min.

Final hold: Hold at 280 °C for 5 minutes.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is

suitable.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Ion Source Temperature: 230 °C.

Electron Energy: 70 eV.

Mass Range: Scan from m/z 40 to 300.

Solvent Delay: Set a solvent delay to prevent the solvent peak from saturating the

detector.
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3. Data Acquisition and Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample solution into the GC-MS.

Acquire the mass spectrum of the chromatographic peak corresponding to Benzyl 4-
Hydroxybenzoate.

Analyze the resulting mass spectrum to identify the molecular ion and the major fragment

ions. Compare the obtained spectrum with a reference spectrum from a database (e.g.,

NIST) for confirmation.

Visualizations
The following diagrams illustrate the key relationships and workflows described in this guide.
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Figure 1. A simplified workflow for the mass spectrometric analysis of Benzyl 4-
Hydroxybenzoate.
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Figure 2. Proposed fragmentation pathway of Benzyl 4-Hydroxybenzoate in an EI mass
spectrometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b030018#benzyl-4-hydroxybenzoate-molecular-
weight-and-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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